Cas no 94139-03-4 (Benzenepropanoic acid,3-fluoro-4-hydroxy-, ethyl ester)

Benzenepropanoic acid,3-fluoro-4-hydroxy-, ethyl ester structure
94139-03-4 structure
Product Name:Benzenepropanoic acid,3-fluoro-4-hydroxy-, ethyl ester
CAS No:94139-03-4
MF:C11H13FO3
MW:212.217527151108
CID:807003
PubChem ID:3023769
Update Time:2025-04-19

Benzenepropanoic acid,3-fluoro-4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid,3-fluoro-4-hydroxy-, ethyl ester
    • ethyl 3-(3-fluoro-4-hydroxyphenyl)propanoate
    • ethyl 3-(3-fluoro-4-hydroxyphenyl)propionate
    • UNII-H7YW48P9VN
    • EINECS 303-017-4
    • ethyl 3-fluoro-4-hydroxybenzenepropanoate
    • Ethyl 3-(3'-fluoro-4'-hydroxyphenyl)propionate
    • SCHEMBL2347025
    • NS00040165
    • 3-(3-fluoro-4-hydroxy-phenyl)-propionic acid ethyl ester
    • DTXSID90240796
    • NZRVUWDDVNJOHS-UHFFFAOYSA-N
    • Benzenepropanoic acid, 3-fluoro-4-hydroxy-, ethyl ester
    • H7YW48P9VN
    • 94139-03-4
    • Inchi: 1S/C11H13FO3/c1-2-15-11(14)6-4-8-3-5-10(13)9(12)7-8/h3,5,7,13H,2,4,6H2,1H3
    • InChI Key: NZRVUWDDVNJOHS-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)CCC(=O)OCC)O

Computed Properties

  • Exact Mass: 212.085
  • Monoisotopic Mass: 212.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.192
  • Boiling Point: 292.4°Cat760mmHg
  • Flash Point: 130.6°C
  • Refractive Index: 1.511

Benzenepropanoic acid,3-fluoro-4-hydroxy-, ethyl ester Pricemore >>

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